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Compound of Interest

Compound Name: SCAL-266

Cat. No.: B12379429 Get Quote

The proper disposal of laboratory materials is a critical component of ensuring a safe and

compliant research environment. The designation "SCAL-266" does not correspond to a single,

universally recognized chemical substance. Instead, it appears to be a product identifier used

for various formulations, each with distinct compositions and associated disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of

materials that may be identified as "SCAL-266," based on available Safety Data Sheets (SDS).

Hazard and Disposal Overview
Due to the varied nature of products labeled with "266," it is imperative to identify the specific

product in use before proceeding with disposal. The following sections detail the disposal

procedures for different substances that may be designated as SCAL-266.

DS 266:

This product is classified as extremely flammable and dangerous for the environment.[1]

Disposal should be conducted in accordance with local regulations.[1] It is toxic to aquatic

organisms and may have long-term adverse effects on the aquatic environment.[1] Therefore,

release into the environment must be avoided.[1]

Citrol® (Bulk) 266:

This substance is considered hazardous by the OSHA Hazard Communication Standard.[2]

Disposal must be in accordance with all applicable local, regional, national, and international
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regulations. Users should avoid release to the environment.[3]

self seal® gg-266 Intumescent Firestop Caulk:

Dispose of contents and containers in accordance with applicable local, regional, national, and

international regulations.[4] This material should not be allowed to drain into sewers or water

supplies.[4] Unused product should be disposed of in a safe way.[4]

TT-T-266D Lacquer Thinner:

This is a flammable liquid and vapor.[5] Disposal should follow all local, regional, national, and

international regulations. Contaminated packaging should be disposed of as unused product.[4]

Quantitative Data from Safety Data Sheets
For quick reference, the following table summarizes key quantitative data for a representative

product.

Parameter Value Source

Flash Point 61 °F (Tagliabue Closed Cup)
TT-T-266D Lacquer Thinner

SDS[5]

Flammable Limits 1.7% to 12.8%
TT-T-266D Lacquer Thinner

SDS[5]

Fish Toxicity (1,3,5-Triazine-

2,4,6-Triamine)
LC50: >3,000 mg/L, 96 hrs self seal® gg-266 SDS[4]

Daphnia Toxicity (1,3,5-

Triazine-2,4,6-Triamine)
EC50: >2,000 mg/L, 48 hrs self seal® gg-266 SDS[4]

General Laboratory Chemical Waste Disposal
Workflow
The following diagram outlines a standard procedure for the safe disposal of chemical waste in

a laboratory setting. This workflow is a general guideline and should be adapted to comply with

your institution's specific policies and local regulations.
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Proper Disposal
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Caption: General workflow for the safe disposal of laboratory chemical waste.

Experimental Protocols
Detailed experimental protocols involving a substance identified as "SCAL-266" are not publicly

available, as this designation appears to be a non-standard product identifier. For any

laboratory procedure, it is crucial to consult the specific Safety Data Sheet (SDS) for the exact

product being used. The SDS will provide critical information on personal protective equipment

(PPE), handling procedures, and emergency measures.

Key Recommendations from Safety Data Sheets:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective

gloves, clothing, and eye/face protection.[2][4]

Ventilation: Use only in well-ventilated areas or outdoors.[1][4] Avoid breathing vapors, mists,

or spray.[1][4]

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[1][2] No smoking.[1][3]

First Aid:
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Eyes: Immediately flush with plenty of water for at least 15 minutes.[1] Remove contact

lenses if present and easy to do.[4] Seek medical attention.[1][4]

Skin: Wash off immediately with soap and plenty of water, removing all contaminated

clothing.[1] If skin irritation or rash occurs, get medical attention.[4]

Inhalation: Move to fresh air.[1] If symptoms persist, call a physician.[1]

Ingestion: Rinse mouth with water.[1] Do not induce vomiting; seek medical advice.[1]

By adhering to the specific guidance provided in the Safety Data Sheet for the product in

question and following established institutional protocols for waste management, researchers

can ensure the safe and proper disposal of materials designated as SCAL-266.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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